Cas no 1935598-60-9 (2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde)

• Product Name: 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde
• CAS No: 1935598-60-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5699597
• PubChem ID: 131100504
• Update Time: 2025-06-12

2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-
• EN300-717868
• rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde, trans
• 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde
• 1935598-60-9

• Inchi： 1S/C10H14N2O2/c1-12-5-4-11-10(12)9-8(7-13)3-2-6-14-9/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： KMLMEDCAUOPOGL-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)C1C1=NC=CN1C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 387.7±42.0 °C(Predicted)
• pka: 6.61±0.25(Predicted)

Additional information on 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde

Comprehensive Analysis of 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde (CAS No. 1935598-60-9)

2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde (CAS No. 1935598-60-9) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound features a unique molecular structure combining an imidazole ring and an oxane (tetrahydropyran) moiety, which contributes to its versatile reactivity and potential applications. Researchers are particularly interested in its aldehyde functional group, which serves as a key intermediate for further derivatization and synthesis of complex molecules.

The growing demand for heterocyclic compounds in drug discovery has placed 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde under the spotlight. Its structural motifs are commonly found in bioactive molecules, making it a valuable scaffold for designing pharmaceutical intermediates. Recent studies highlight its potential in targeting enzyme inhibition and modulating biological pathways, aligning with the current trend of precision medicine and small-molecule therapeutics. The compound's CAS No. 1935598-60-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde offers excellent opportunities for click chemistry and multicomponent reactions. Its aldehyde group can undergo condensation, reduction, and nucleophilic addition reactions, enabling the construction of diverse molecular libraries. This aligns with the industry's focus on high-throughput screening and fragment-based drug design. Additionally, its stability under various conditions makes it suitable for green chemistry applications, a hot topic in sustainable scientific practices.

Beyond pharmaceuticals, CAS No. 1935598-60-9 has potential applications in material science, particularly in the development of functional polymers and coordination complexes. The imidazole-oxane hybrid structure could contribute to advanced materials with tailored electronic or optical properties, addressing the rising demand for smart materials in nanotechnology. Researchers are also exploring its role in catalysis, where its unique steric and electronic properties may enhance reaction efficiencies.

Quality control and characterization of 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde are critical for its reliable use. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and confirm its structural integrity. These protocols are essential for meeting the stringent requirements of Good Manufacturing Practices (GMP) in industrial settings. The compound's CAS registry number (1935598-60-9) serves as a universal identifier for regulatory compliance and safety documentation.

In conclusion, 2-(1-Methyl-1H-imidazol-2-yl)oxane-3-carbaldehyde represents a promising candidate for multidisciplinary research. Its structural complexity and functional versatility make it a subject of ongoing investigation in both academic and industrial laboratories. As the scientific community continues to explore heterocyclic chemistry and molecular design, this compound is poised to play a pivotal role in innovations across life sciences and advanced materials.